(3-Nitro-pyrazol-1-yl)-propionic acid tert-butyl ester

• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• IUPAC Name: tert-butyl 2-(3-nitropyrazol-1-yl)propanoate
• InChI: InChI=1S/C10H15N3O4/c1-7(9(14)17-10(2,3)4)12-6-5-8(11-12)13(15)16/h5-7H,1-4H3
• InChI Key: VOLZZHCKFNBIKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC(C)(C)C)N1C=CC(=N1)[N+](=O)[O-]

Description

(3-Nitro-pyrazol-1-yl)-propionic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H15N3O4 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-nitro-1H-pyrazole (prepared in example 3, 2.00 g, 17.70 mmol) in anhydrous N,N-dimethylformamide (30 mL), a 60% dispersion of sodium hydride in mineral oil (778 mg, 19.50 mmol) was added while stirring under nitrogen. After the effervescence ceased and the mixture was stirred for additional 30 min, 3-bromo-propionic acid tert-butyl ester (3.25 mL, 19.50 mmol) was added. The mixture was continued to stir under nitrogen for an additional 2 h. The solvent was removed in vacuo and purification by ISCO flash column chromatography (Teledyne Isco RediSep Flash Column 40 g; 2% methanol/methylene chloride to 5% methanol/methylene chloride) to afford (3-nitro-pyrazol-1-yl)-propionic acid tert-butyl ester (2.30 g, 57%) as a yellow oil.